Cas no 91828-95-4 (3,5-Thiomorpholinedicarboxylicacid)

• Product Name: 3,5-Thiomorpholinedicarboxylicacid
• CAS No: 91828-95-4
• MF: C₆H₉NO₄S
• MW: 191.204960584641
• CID: 807911
• PubChem ID: 9548758
• Update Time: 2025-09-18

3,5-Thiomorpholinedicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 3,5-Thiomorpholinedicarboxylicacid
• 1,4-thiomorpholine-3,5-dicarboxylic acid
• thiomorpholine-3,5-dicarboxylic acid
• TMDA
• CHEBI:36397
• thiomorpholine-3,5-dicarboxylic
• EN300-7437597
• thiomorpholine-3,5-dicar-boxylic acid
• DTXSID30919494
• MHRLWUPLSHYLOK-UHFFFAOYSA-N
• 91828-95-4
• Q27116813

• Inchi： 1S/C6H9NO4S/c8-5(9)3-1-12-2-4(7-3)6(10)11/h3-4,7H,1-2H2,(H,8,9)(H,10,11)
• InChI Key： MHRLWUPLSHYLOK-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)NC(C(=O)O)C1

Computed Properties

• Exact Mass: 172.084792
• Monoisotopic Mass: 172.084792
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: -2.8

Experimental Properties

• Density: 1.511
• Boiling Point: 492.3°Cat760mmHg
• Flash Point: 251.5°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives